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Compound of Interest

Compound Name: Isononylphenol

Cat. No.: B1654835

Introduction

Isononylphenol (INP) is a member of the alkylphenol family, characterized by a phenol ring
substituted with a nine-carbon branched alkyl chain. It is a complex mixture of isomers, with the
specific branching pattern of the nonyl group influencing its chemical and physical properties,
as well as its biological activity.[1][2] Industrially, isononylphenol is primarily produced through
the acid-catalyzed alkylation of phenol with nonene.[1][3] This process results in a complex
mixture of various branched-chain isomers.[3]

This technical guide provides an in-depth overview of isononylphenol, covering its chemical
and physical properties, synthesis, analytical methodologies, and its toxicological profile, with a
focus on its endocrine-disrupting capabilities.

Chemical and Physical Properties

Isononylphenol is a viscous, pale-yellow liquid with a slight phenolic odor.[4] It has low
solubility in water but is soluble in organic solvents like alcohols.[1][2] The technical-grade
product is a complex mixture of more than 20 isomers, with varying alkyl chain branching and
substitution patterns.[1]

CAS Numbers:

It is important to note that several CAS numbers are associated with isononylphenol and its
iIsomers:
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[5]

11066-49-2: This CAS number typically refers to the isomer mixture of isononylphenol.[1][3]

27938-31-4: This is another CAS number associated with isononylphenol.[1][6]

84852-15-3: This number is often used for 4-nonylphenol, branched.[3]

25154-52-3: This is the general CAS number for nonylphenol.[3]

For clarity in research and regulatory contexts, it is crucial to specify the exact isomeric

composition when possible.

Quantitative Properties:

A summary of the key physical and chemical properties of isononylphenol is presented in the

table below.
Property Value Source
Molecular Formula C15H240 [6]
Molecular Weight 220.35 g/mol [41[6]
Appearance Pale-yellow, viscous liquid [4]
Odor Slight phenolic odor [4]

Solubility in Water

5-10 mg/L (low)

[1]

Log Kow (Octanol-Water

Partition Coefficient)

5.71 (average of 3 isomers)

[4]

Vapor Pressure

0.000024 mmHg

[4]

Vapor Density 7.59 (Air=1) [4]
Boiling Point Not specified
Melting Point -10 °C (sets to a glass) [4]
Flash Point 285 °F [4]
Density Not specified
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Synthesis of Isononylphenol

The industrial production of isononylphenol is primarily achieved through the electrophilic

alkylation of phenol with isononene in the presence of an acid catalyst.[1]

Experimental Protocol: Synthesis of p-lsononylphenol

The following protocol describes a general laboratory-scale synthesis of p-isononylphenol.

Materials:

Phenol

Isononene (a mixture of isomers)

Acid catalyst (e.g., sulfuric acid, acidic ion-exchange resin)[1][7]
Solvent (e.g., hexane)

Sodium hydroxide solution

Distilled water

Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, separatory
funnel)

Heating mantle and magnetic stirrer

Procedure:

Reaction Setup: A round-bottom flask is charged with phenol and a solvent. The flask is
equipped with a magnetic stirrer, a condenser, and a dropping funnel.

Catalyst Addition: The acid catalyst is added to the reaction mixture.

Addition of Isononene: Isononene is added dropwise to the stirred reaction mixture at a
controlled temperature.
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e Reaction: The mixture is stirred at a specific temperature for a set period to ensure the
completion of the alkylation reaction.

o Work-up:
o The reaction mixture is cooled to room temperature.
o The catalyst is removed by filtration (if solid) or neutralized with a base.

o The organic layer is washed with a sodium hydroxide solution to remove unreacted
phenol, followed by washing with distilled water until neutral.

o The organic layer is dried over anhydrous magnesium sulfate.

 Purification: The solvent is removed under reduced pressure, and the resulting crude
isononylphenol is purified by vacuum distillation to obtain the final product.

Logical Relationship for Isononylphenol Synthesis:
Caption: General workflow for the synthesis of isononylphenol.

Analytical Methodology: GC-MS Analysis

Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation
and identification of the various isomers of isononylphenol in environmental and biological
samples.

Experimental Protocol: GC-MS Analysis of Isononylphenol Isomers

This protocol provides a general framework for the analysis of isononylphenol isomers.
Specific parameters may need to be optimized based on the sample matrix and
instrumentation.

Sample Preparation (Water Sample):

» Solid-Phase Extraction (SPE):
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o A water sample is passed through an SPE cartridge (e.g., C18) to retain the
isononylphenol.

o The cartridge is washed to remove interfering substances.

o Isononylphenol is eluted from the cartridge with a suitable organic solvent (e.g.,
dichloromethane).

o Concentration: The eluate is concentrated under a gentle stream of nitrogen.

» Derivatization (Optional but Recommended): To improve chromatographic separation and
sensitivity, the extracted isononylphenol can be derivatized (e.g., silylation) before GC-MS
analysis.

GC-MS Instrumentation and Conditions:

o Gas Chromatograph: Equipped with a capillary column suitable for separating alkylphenols
(e.g., a non-polar or medium-polar column).

e Carrier Gas: Helium at a constant flow rate.

 Injection Mode: Splitless injection.

o Oven Temperature Program: A temperature gradient is used to separate the different
isomers. A typical program might start at a low temperature, ramp up to a higher
temperature, and then hold for a period.

e Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass spectrometer.

« lonization Mode: Electron lonization (EI).

o Data Acquisition: The mass spectrometer is operated in either full scan mode to identify
unknown isomers or selected ion monitoring (SIM) mode for targeted quantification of
specific isomers.

Data Analysis:
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« |dentification: Isomers are identified by comparing their retention times and mass spectra
with those of authentic standards.

» Quantification: The concentration of each isomer is determined by creating a calibration
curve using standards of known concentrations. An internal standard is often used to correct
for variations in sample preparation and injection.

Experimental Workflow for GC-MS Analysis of Isononylphenol:
Caption: Workflow for the GC-MS analysis of isononylphenol.

Toxicological Profile: Endocrine Disruption

Isononylphenol is recognized as an endocrine-disrupting chemical (EDC).[1] It can mimic the
effects of the natural hormone estrogen by binding to estrogen receptors (ERS), thereby
interfering with the normal functioning of the endocrine system.[1] This estrogenic activity is a
significant concern due to its potential to cause adverse effects on reproductive health and
development.[8]

Mechanism of Action: Estrogen Receptor Signaling Pathway

The primary mechanism of isononylphenol's endocrine-disrupting activity involves its
interaction with the estrogen receptor signaling pathway. As a xenoestrogen, isononylphenol
can bind to estrogen receptors (ERa and ERp), initiating a cascade of events that are normally
triggered by endogenous estrogens like estradiol.

Signaling Pathway Diagram:
Caption: Isononylphenol's interference with the estrogen receptor signaling pathway.

Applications

The primary industrial use of isononylphenol is as an intermediate in the production of
nonylphenol ethoxylates (NPESs).[1] NPEs are non-ionic surfactants widely used in:

o Detergents and Cleaners: For their excellent cleaning and emulsifying properties.[1]

o Emulsifiers: In various industrial processes and formulations.[1]
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o Paints and Coatings: As dispersing and wetting agents.

o Agrochemicals: In pesticide formulations to improve their effectiveness.
Isononylphenol itself is also used in the manufacturing of:

e Antioxidants: For plastics and rubber.

 Lubricating oil additives.

e PVC stabilizers.[1]

Due to environmental and health concerns, the use of nonylphenol and its ethoxylates has
been restricted in some regions, particularly in Europe.[1]

Conclusion

Isononylphenol is a commercially important chemical with a wide range of applications.
However, its complex isomeric nature and its classification as an endocrine disruptor
necessitate careful handling and monitoring. A thorough understanding of its properties,
synthesis, and analytical methods is crucial for researchers, scientists, and drug development
professionals working with this compound or assessing its environmental and health impacts.
The detailed information and protocols provided in this guide serve as a valuable resource for
these endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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